N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C23H20N2O3/c1-15-10-16(2)12-19(11-15)27-14-22(26)24-18-7-5-6-17(13-18)23-25-20-8-3-4-9-21(20)28-23/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key: ZQOFJCYIQHDHIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3)C
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide, also known as BDP-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide works by binding to a specific site on one of the proteins involved in the interaction, preventing the other protein from binding and disrupting the interaction. This mechanism of action has been extensively studied and has been shown to be highly specific and effective.
Biochemical and Physiological Effects
In addition to its role in protein-protein interactions, this compound has been shown to have a range of biochemical and physiological effects. These include the inhibition of cell growth and the induction of apoptosis in cancer cells, as well as the modulation of various signaling pathways involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide in lab experiments is its high specificity and selectivity, which allows researchers to study specific protein-protein interactions with a high degree of precision. However, one limitation of using this compound is its relatively low solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for the use of N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide in scientific research. One area of interest is the development of new drugs based on the structure of this compound, which could have potential applications in the treatment of various diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields of research.

Synthesis Methods

The synthesis of N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide involves several steps, including the reaction of 2-aminobenzoxazole with 3-bromoanisole, followed by the reaction of the resulting product with 3,5-dimethylphenol and chloroacetyl chloride. The final product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide has been used in scientific research for various applications, including the study of protein-protein interactions, the identification of new drug targets, and the development of new drugs. This compound has been shown to selectively inhibit the interaction between two proteins, making it a valuable tool for studying the role of these proteins in various biological processes.